Cas no 2228986-62-5 (3-(3-methoxyazetidin-3-yl)methylquinoline)

• Product Name: 3-(3-methoxyazetidin-3-yl)methylquinoline
• CAS No: 2228986-62-5
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 6259433
• PubChem ID: 165701004
• Update Time: 2025-10-31

3-(3-methoxyazetidin-3-yl)methylquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyazetidin-3-yl)methylquinoline
• 2228986-62-5
• 3-[(3-methoxyazetidin-3-yl)methyl]quinoline
• EN300-1785618

• Inchi： 1S/C14H16N2O/c1-17-14(9-15-10-14)7-11-6-12-4-2-3-5-13(12)16-8-11/h2-6,8,15H,7,9-10H2,1H3
• InChI Key： ZJKVIWKJAKZWGR-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=NC3C=CC=CC=3C=2)CNC1

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(3-methoxyazetidin-3-yl)methylquinoline

Introduction to 3-(3-methoxyazetidin-3-yl)methylquinoline (CAS No: 2228986-62-5)

3-(3-methoxyazetidin-3-yl)methylquinoline, identified by the Chemical Abstracts Service Number (CAS No) 2228986-62-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a quinoline core linked to a methoxy-substituted azetidine ring, has garnered attention due to its structural complexity and potential biological activities. The quinoline moiety is well-documented for its role in various pharmacological applications, while the azetidine ring introduces a unique scaffold that may contribute to distinct binding interactions with biological targets.

The structural motif of 3-(3-methoxyazetidin-3-yl)methylquinoline represents a fusion of two pharmacophoric regions that are frequently explored in drug discovery. Quinolines, in particular, have a long history of use in medicine, with derivatives such as chloroquine and hydroxychloroquine demonstrating efficacy in treating malaria and autoimmune diseases. The presence of the methoxyazetidine component adds an additional layer of chemical diversity, which may influence the compound's solubility, metabolic stability, and interactions with biological systems. This combination makes 3-(3-methoxyazetidin-3-yl)methylquinoline a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding modes of such compounds with high precision. Studies have suggested that the quinoline ring may interact with aromatic pockets in target proteins, while the azetidine moiety could engage in hydrogen bonding or hydrophobic interactions. The methoxy group further modulates these interactions by introducing polarity and electronic effects. These insights are derived from high-throughput virtual screening (HTVS) campaigns, which have become an integral part of modern drug discovery pipelines. By leveraging these computational tools, researchers can prioritize compounds like 3-(3-methoxyazetidin-3-yl)methylquinoline for experimental validation based on their predicted binding affinities.

In vitro studies have begun to elucidate the biological profile of 3-(3-methoxyazetidin-3-yl)methylquinoline. Initial assays have focused on its interaction with enzymes and receptors relevant to inflammatory and infectious diseases. Preliminary results indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial therapy. Additionally, its structural features may allow it to modulate signaling pathways involved in immune responses. These findings are particularly intriguing given the growing concern over antibiotic resistance, where novel chemical scaffolds are urgently needed.

The synthesis of 3-(3-methoxyazetidin-3-yl)methylquinoline presents both challenges and opportunities for medicinal chemists. The integration of the quinoline and azetidine moieties requires careful consideration of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic cascades, have improved the efficiency of constructing complex heterocyclic frameworks. These innovations not only facilitate the production of compounds like 2228986-62-5 but also enhance scalability for large-scale synthesis if future clinical development occurs.

From a medicinal chemistry perspective, the structural diversity introduced by the methoxyazetidine component offers a rich landscape for optimization. By systematically modifying substituents on either the quinoline or azetidine rings, chemists can explore a wide range of biological activities. For instance, replacing the methoxy group with other functional moieties might alter metabolic stability or enhance binding affinity for specific targets. Such modifications are guided by structure-activity relationship (SAR) studies, which provide critical insights into how small changes in molecular structure influence biological outcomes.

The potential therapeutic applications of 3-(3-methoxyazetidin-3-yl)methylquinoline extend beyond infectious diseases. Emerging research suggests that quinoline derivatives may also play roles in neurodegenerative disorders and cancer therapy. The ability of quinolines to cross the blood-brain barrier makes them particularly attractive for neurological applications, while their interaction with topoisomerases has been exploited in anticancer strategies. The unique combination of moieties in this compound could thus open new avenues for treating conditions that are currently difficult to address with existing therapies.

Regulatory considerations are also essential when evaluating compounds like 2228986-62-5 for clinical use. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting rigorous toxicological assessments are critical steps before transitioning from preclinical to human trials. Collaborations between academic institutions and pharmaceutical companies can streamline these processes by leveraging shared resources and expertise. Such partnerships accelerate the translation of laboratory discoveries into viable therapeutic options for patients worldwide.

The future direction of research on 3-(3-methoxyazetidin-3-yl)methylquinoline will likely involve interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological testing. Integrating machine learning algorithms into drug discovery workflows could further enhance the identification of promising derivatives based on large datasets generated from high-throughput experiments. As our understanding of disease mechanisms evolves, so too will our capacity to design molecules like this one that precisely target pathological processes without off-target effects.

In conclusion, 2228986-62-5, as represented by its systematic name 3-( 3 -methoxyazetidin - 3 - yl )methylquinoline, represents an exciting frontier in medicinal chemistry with broad therapeutic implications . Its unique structural features , coupled with preliminary evidence suggesting interesting biological activities , make it a valuable scaffold for further exploration . As research progresses , this compound holds promise not only as an antimicrobial agent but also as a lead structure for developing treatments against more complex diseases . The continued collaboration between academia , industry , and regulatory bodies will be instrumental in realizing this potential within an ethical framework that prioritizes patient safety.